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Compound of Interest

Compound Name: 5-Butyldihydrofuran-2(3H)-one-d7

Cat. No.: B12378815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of 5-
Butyldihydrofuran-2(3H)-one-d7, also known as γ-Octalactone-d7. Understanding the

isotopic purity of deuterated compounds is critical for their application in various scientific

disciplines, including drug metabolism studies, pharmacokinetic analysis, and as internal

standards in mass spectrometry-based quantification. This document outlines the key

specifications, experimental protocols for purity determination, and relevant biological signaling

pathways.

Quantitative Data Summary
The isotopic purity of 5-Butyldihydrofuran-2(3H)-one-d7 is a crucial parameter that defines its

quality and suitability for research applications. The following table summarizes the typical

quantitative data for this deuterated compound.
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Parameter Specification Method of Analysis

Chemical Formula C₈H₇D₇O₂ -

Molecular Weight 149.24 g/mol Mass Spectrometry

Deuterium Incorporation ≥ 98% Mass Spectrometry / ¹H NMR

Isotopic Purity (d7) ≥ 99 atom % D Mass Spectrometry / ¹H NMR

Chemical Purity ≥ 95% HPLC / GC

Note: The typical isotopic purity is provided here as an example. For lot-specific data, please

refer to the Certificate of Analysis from the supplier.

A known supplier of 5-Butyldihydrofuran-2(3H)-one-d7 is MedChemExpress.[1] Researchers

can request a detailed Certificate of Analysis, including HNMR and LCMS reports, to obtain lot-

specific purity data.

Experimental Protocols for Determining Isotopic
Purity
The determination of isotopic purity for deuterated compounds like 5-Butyldihydrofuran-
2(3H)-one-d7 relies on robust analytical techniques. High-resolution mass spectrometry

(HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary methods

employed for this purpose.[2][3]

Mass Spectrometry Protocol
High-resolution mass spectrometry allows for the differentiation of isotopologues based on their

precise mass-to-charge ratios.

Instrumentation:

A high-resolution mass spectrometer (e.g., Orbitrap, TOF) coupled with a suitable ionization

source (e.g., Electrospray Ionization - ESI).

Liquid chromatography (LC) system for sample introduction.
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Procedure:

Sample Preparation: Dissolve a small amount of 5-Butyldihydrofuran-2(3H)-one-d7 in a

compatible solvent (e.g., acetonitrile or methanol) to a final concentration of approximately 1

µg/mL.

LC Separation: Inject the sample into the LC system. A C18 column can be used with a

gradient elution of water and acetonitrile (both with 0.1% formic acid) to separate the analyte

from any potential impurities.

Mass Spectrometry Analysis:

Acquire full scan mass spectra in positive ion mode.

The mass spectrometer should be calibrated to ensure high mass accuracy.

Monitor for the protonated molecular ions of the different isotopologues (d0 to d7).

Data Analysis:

Extract the ion chromatograms for each isotopologue.

Integrate the peak areas for each isotopologue.

Calculate the isotopic purity using the following formula: Isotopic Purity (d7) = [Area(d7) /

(Area(d0) + Area(d1) + ... + Area(d7))] * 100%

A general workflow for this process is illustrated below.
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Workflow for Isotopic Purity Determination by Mass Spectrometry

Sample Preparation
(Dissolution in Solvent)

LC Separation
(C18 Column)

HRMS Analysis
(Full Scan)

Data Extraction
(Extracted Ion Chromatograms)

Peak Integration

Isotopic Purity Calculation
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Generalized γ-Butyrolactone Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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